Cas no 105191-40-0 (BENZONITRILE,4-CHLORO-3-(HYDROXYMETHYL)-)

• Product Name: BENZONITRILE,4-CHLORO-3-(HYDROXYMETHYL)-
• CAS No: 105191-40-0
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 1010994
• PubChem ID: 13567963
• Update Time: 2025-05-19

BENZONITRILE,4-CHLORO-3-(HYDROXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE,4-CHLORO-3-(HYDROXYMETHYL)-
• 4-Chloro-3-(hydroxymethyl)benzonitrile
• SCHEMBL16235423
• DA-48088
• ULNIOULVUWBGEX-UHFFFAOYSA-N
• AT30686
• 105191-40-0

• Inchi： 1S/C8H6ClNO/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3,11H,5H2
• InChI Key： ULNIOULVUWBGEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1CO

Computed Properties

• Exact Mass: 167.01388
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Additional information on BENZONITRILE,4-CHLORO-3-(HYDROXYMETHYL)-

Introduction to 4-Chloro-3-(Hydroxymethyl)Benzonitrile (CAS No. 105191-40-0)

4-Chloro-3-(Hydroxymethyl)Benzonitrile (CAS No. 105191-40-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound, also referred to as 4-chloro-3-formylbenzonitrile, belongs to the class of benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The presence of the hydroxymethyl group (-CH₂OH) and a chlorine atom at specific positions on the benzene ring introduces unique electronic and steric effects, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of 4-chloro-3-(hydroxymethyl)benzonitrile in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other enzyme-targeting compounds. The hydroxymethyl group provides a site for further functionalization, enabling the creation of diverse molecular architectures with potential therapeutic applications.

The synthesis of 4-chloro-3-(hydroxymethyl)benzonitrile typically involves multi-step processes, including nucleophilic aromatic substitution and oxidation reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, ensuring high yields and purity. These advancements have made the compound more accessible for research and industrial applications.

In terms of physical properties, 4-chloro-3-(hydroxymethyl)benzonitrile is a crystalline solid with a melting point of approximately 125°C. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory-scale reactions. The compound's stability under standard conditions has also been evaluated, with studies indicating minimal degradation over extended periods when stored appropriately.

From an environmental perspective, the ecological impact of 4-chloro-3-(hydroxymethyl)benzonitrile has been a subject of recent research. Studies suggest that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its breakdown. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

Looking ahead, the demand for 4-chloro-3-(hydroxymethyl)benzonitrile is expected to grow as its applications in drug discovery and materials science continue to expand. Collaborative efforts between academic institutions and industry players are likely to drive innovation in its synthesis and application, ensuring its relevance in the ever-evolving landscape of chemical research.